N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide

• IUPAC Name: N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• InChI: InChI=1S/C16H20N4O3/c1-9-5-11(23-20-9)6-10-7-22-8-14(10)17-16(21)15-12-3-2-4-13(12)18-19-15/h5,10,14H,2-4,6-8H2,1H3,(H,17,21)(H,18,19)/t10-,14+/m1/s1
• InChI Key: AUUAHNMRZYVEIN-YGRLFVJLSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=NNC4=C3CCC4
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=NNC4=C3CCC4
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide" often involves multi-step processes and the use of specific reagents to achieve the desired molecular structure. For instance, the synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methylisoxazoles from 3-methyl isoxazole-5-carboxylic acid, thionyl chloride, and corresponding amines or pyrazoles has been reported (Martins et al., 2002).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray crystallography, NMR, and mass spectrometry. For example, a study on a novel pyrazole derivative revealed its crystal and molecular structure through X-ray diffraction, with dihedral angles confirming the conformation between pyrazole and thiophene rings (Kumara et al., 2018).

Chemical Reactions and Properties

The compound's reactivity and behavior in chemical reactions are essential for understanding its potential applications. For example, the synthesis and characterization of related compounds like N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide demonstrated the importance of pyrazole core and bioisosteric replacements in modifying chemical properties (McLaughlin et al., 2016).

Scientific Research Applications

Heterocyclic Compound Synthesis

Synthesis Techniques : Research into compounds like the one specified often involves intricate synthesis techniques aimed at creating molecules with potential therapeutic applications. For instance, studies on the one-pot synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methylisoxazoles from 3-methyl isoxazole-5-carboxylic acid illustrate the complexity of synthesizing such compounds. These processes are crucial for developing novel molecules with enhanced biological activities (Martins et al., 2002).

Potential Biological Activities

Antibacterial and Antimicrobial Properties : Several studies have highlighted the antibacterial, antimicrobial, and potentially antifungal properties of similar compounds. For example, novel pyrazole amide derivatives were designed and synthesized, with some showing promising insecticidal activity against specific pests. These studies underscore the potential of such compounds in developing new antibacterial and antifungal agents, which is crucial given the rising resistance to existing drugs (Deng et al., 2016).

Anticancer Applications : The exploration of heterocyclic compounds for anticancer applications is another significant area of research. Certain derivatives have been synthesized and evaluated for their anticancer properties, showing promising results in preliminary assays. This research avenue is particularly important for discovering new treatments and understanding the molecular mechanisms of cancer (Jose, 2017).